Cas no 94714-36-0 (4-(2-phenylethyl)-1H-imidazole)

• Product name: 4-(2-phenylethyl)-1H-imidazole
• CAS No: 94714-36-0
• MF: C₁₁H₁₂N₂
• MW: 172.22638
• CID: 1984518
• PubChem ID: 11252272

4-(2-phenylethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(2-phenylethyl)-
• 4-(2-phenylethyl)-1H-imidazole
• EN300-1868893
• CHEMBL2206400
• SCHEMBL224745
• 94714-36-0
• BDBM50401228

• Inchi： InChI=1S/C11H12N2/c1-2-4-10(5-3-1)6-7-11-8-12-9-13-11/h1-5,8-9H,6-7H2,(H,12,13)
• InChI Key： UFVVSLRERVDQAI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCC2=CN=CN2

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų